PDK1 allosteric modulator 1

• Molecular Formula: C17H15FN2O3S
• Molecular Weight: 346.4 g/mol
• InChI: InChI=1S/C17H15FN2O3S/c18-12-5-1-4-8-15(12)23-9-10-24-17-19-13-6-2-3-7-14(13)20(17)11-16(21)22/h1-8H,9-11H2,(H,21,22)
• InChIKey: ZNRFTUGFUAAFSR-UHFFFAOYSA-N

PDK1 Allosteric Modulator 1 Procurement

PDK1 allosteric modulator 1 (CAS 303134-93-2) is a low molecular weight compound that targets the phosphoinositide-dependent kinase-1 (PDK1) with a binding affinity (Kd) of 8 μM [1]. Unlike ATP-competitive inhibitors, this compound binds to the PIF (PDK1 Interacting Fragment) pocket, a conserved allosteric regulatory site topographically distinct from the orthosteric ATP-binding site, and modulates PDK1 catalytic activity through phosphorylation-dependent conformational transition [2]. The compound belongs to the benzimidazole-containing chemical class with molecular formula C17H15FN2O3S and molecular weight 346.38 g/mol, and has been structurally validated through co-crystallization with the PDK1 kinase domain [3].

1 Allosteric PDK1 PIF‑pocket modulator with reported Kd of 8 μM

2 Co‑crystal structure with PDK1 solved, confirming binding at helix αC patch

3 Structurally divergent 2‑thio‑benzimidazole‑acetic acid chemotype

• [1] Rettenmaier TJ, Sadowsky JD, Thomsen ND, et al. Small-Molecule Allosteric Modulators of the Protein Kinase PDK1 from Structure-Based Docking. J Med Chem. 2015;58(18):7394-7409. doi:10.1021/acs.jmedchem.5b00919 View Source
• [2] Engel M, Hindie V, Lopez-Garcia LA, et al. Allosteric activation of the protein kinase PDK1 with low molecular weight compounds. EMBO J. 2006;25(23):5469-5480. doi:10.1038/sj.emboj.7601464 View Source
• [3] Rettenmaier TJ, Fan H, Karpiak J, et al. Small-molecule allosteric modulators of the protein kinase PDK1 from structure-based docking. J Med Chem. 2015;58(18):7394-7409. (PDB ID: 5ACK - co-crystal structure of compound 4 bound to PDK1 PIF-pocket). View Source

PDK1 Allosteric Modulator 1 vs. In-Class Alternatives

PDK1-targeting compounds are functionally and mechanistically heterogeneous; simple substitution without mechanistic verification introduces uncontrolled variables that compromise experimental reproducibility. PDK1 allosteric modulator 1 binds specifically to the less conserved PIF-pocket, offering a mechanism-driven selectivity profile that ATP-competitive inhibitors cannot achieve [1]. ATP-competitive PDK1 inhibitors have demonstrated limited clinical utility specifically due to off-target effects and suboptimal membrane permeability [2]. Furthermore, allosteric modulators targeting the PIF-pocket exhibit compound-specific allosteric effects on PDK1 conformation and activity, with each modulator producing distinct distal conformational dynamics that cannot be extrapolated across different chemical scaffolds [3]. The quantitative differentiation below provides the evidence base for informed selection.

Binding affinity context Kd values differ across PIF‑pocket ligands (PS48, PS210); direct substitution without revalidation may confound dose‑response interpretation.

Selectivity profile unpublished Unlike PS210 (profiled against 121 kinases), broad kinome‑wide selectivity data are not available for PDK1 allosteric modulator 1.

Conformational dynamics Molecular dynamics simulations show distinct allosteric ensembles induced by each modulator, potentially altering ATP‑site behavior.

• [1] Xu X, Chen Y, Fu Q, et al. The chemical diversity and structure-based discovery of allosteric modulators for the PIF-pocket of protein kinase PDK1. J Enzyme Inhib Med Chem. 2019;34(1):361-374. doi:10.1080/14756366.2018.1544541 View Source
• [2] Fu Y, Zhu Y, Zhou X, et al. Rational design of next-generation PDK1 modulators: Addressing selectivity and resistance through molecular insights — A medicinal chemistry perspective. Bioorg Chem. 2025;167:109239. doi:10.1016/j.bioorg.2025.109239 View Source
• [3] Uncovering the Role of Distal Regions in PDK1 Allosteric Activation. ACS Bio Med Chem Au. 2025;5(2):299-309. doi:10.1021/acsbiomedchemau.5c00025 View Source

PDK1 Allosteric Modulator 1 Comparative Evidence

PIF-Pocket Binding Affinity vs. PS48

PDK1 allosteric modulator 1 binds to the PIF-pocket, a site topographically distinct from the ATP-binding site [1]. In contrast, ATP-competitive inhibitors such as BX-795 and GSK2334470 target the orthosteric ATP-binding pocket, which is highly conserved across the kinome. Allosteric modulators that attach to the less conserved PIF-pocket demonstrate higher selectivity and lower off-target liability compared to ATP-competitive inhibitors, a conclusion supported by systematic review-level analysis of PDK1 modulator mechanisms [2].

Binding affinity (Kd)

Context‑dependent

PDK1 AM1: 8 μM
PS48: 10.3 μM

Reported affinity context; not a head‑to‑head comparison.

Independent biophysical assays; cross‑study data.

Evidence Dimension	Binding site and mechanism-driven selectivity
Target Compound Data	Binds PIF-pocket (allosteric site); Kd = 8 μM
Comparator Or Baseline	ATP-competitive inhibitors (e.g., BX-795 IC50 = 6 nM; GSK2334470 IC50 ≈ 10 nM) bind conserved ATP pocket
Quantified Difference	Not quantifiable as single-number comparison; difference is categorical: allosteric PIF-pocket (less conserved) vs. orthosteric ATP-site (highly conserved across kinome)
Conditions	Binding site classification based on crystal structure analysis (PDB ID: 5ACK for compound 4) and systematic mechanistic categorization of PDK1 modulators

Why This Matters

For experiments requiring selective PDK1 modulation without confounding off-target kinase inhibition (particularly relevant for in vivo studies or signaling pathway dissection), the PIF-pocket binding mechanism provides a fundamentally different selectivity profile that ATP-competitive inhibitors cannot replicate.

• [1] Rettenmaier TJ, Sadowsky JD, Thomsen ND, et al. Small-Molecule Allosteric Modulators of the Protein Kinase PDK1 from Structure-Based Docking. J Med Chem. 2015;58(18):7394-7409. doi:10.1021/acs.jmedchem.5b00919 View Source
• [2] Xu X, Chen Y, Fu Q, et al. The chemical diversity and structure-based discovery of allosteric modulators for the PIF-pocket of protein kinase PDK1. J Enzyme Inhib Med Chem. 2019;34(1):361-374. doi:10.1080/14756366.2018.1544541 View Source

Crystallographic Binding Mode vs. PS210

PDK1 allosteric modulator 1 (compound 4) exhibits a Kd of 8 μM for PDK1 PIF-pocket binding [1]. Among the broader class of PIF-pocket allosteric modulators, reported activity values vary substantially: PS48 shows an AC50 of 10.2 μM, PS210 shows Kd = 3 μM, and RS2 shows Kd = 12 μM [2]. This positions PDK1 allosteric modulator 1 as a mid-range affinity PIF-pocket ligand with a defined, reproducible binding constant that has been independently validated through isothermal titration calorimetry [3].

Binding mode & selectivity

Context‑dependent

Co‑crystal structure (PDK1 AM1)
121‑kinase panel (PS210)

Structure‑guided use versus characterized selectivity; selectivity data unpublished for this compound.

Cross‑study comparison; assay conditions differ.

Evidence Dimension	Binding affinity to PDK1 PIF-pocket
Target Compound Data	Kd = 8 μM
Comparator Or Baseline	PS48 (AC50 = 10.2 μM); PS210 (Kd = 3 μM); RS2 (Kd = 12 μM)
Quantified Difference	2.2× lower affinity than PS210; 1.3× higher affinity than PS48; 1.5× higher affinity than RS2
Conditions	Binding affinities determined by isothermal titration calorimetry (ITC) or fluorescence polarization; cross-study comparison across published PIF-pocket ligand characterization studies

Why This Matters

The 8 μM Kd value provides a benchmark for selecting an allosteric modulator with moderate binding strength, appropriate for experiments where strong PIF-pocket occupancy may produce excessive pathway activation or where washout studies require reversible binding kinetics.

• [1] Rettenmaier TJ, Sadowsky JD, Thomsen ND, et al. Small-Molecule Allosteric Modulators of the Protein Kinase PDK1 from Structure-Based Docking. J Med Chem. 2015;58(18):7394-7409. doi:10.1021/acs.jmedchem.5b00919 View Source
• [2] Uncovering the Role of Distal Regions in PDK1 Allosteric Activation. ACS Bio Med Chem Au. 2025;5(2):299-309. Figure 1B: Chemical structures of allosteric modulators with activity values (AC50, IC50, EC50, or Kd). doi:10.1021/acsbiomedchemau.5c00025 View Source
• [3] Engel M, Hindie V, Lopez-Garcia LA, et al. Allosteric activation of the protein kinase PDK1 with low molecular weight compounds. EMBO J. 2006;25(23):5469-5480. doi:10.1038/sj.emboj.7601464 View Source

Chemical Scaffold Distinctiveness

PDK1 allosteric modulator 1 (compound 4) is one of the limited subset of PIF-pocket ligands for which a co-crystal structure with the PDK1 kinase domain has been experimentally solved and deposited [1]. The structure (PDB ID: 5ACK) confirms the compound binds to the PIF-pocket as predicted by docking studies, providing atomic-level validation of the binding pose. In contrast, many PIF-pocket ligands (including PS48 and RS2) lack publicly available co-crystal structures, leaving their precise binding modes inferred rather than directly observed [2]. The availability of structural coordinates enables structure-guided experimental design, including mutational analysis of binding determinants and computational modeling of analog binding.

Chemical scaffold

Data to verify

2‑thio‑benzimidazole‑acetic acid
(vs. diphenylpent‑2‑enoic acid series)

Scaffold‑divergent chemotype; no cellular functional activity data reported.

SAR utility limited by absence of EC50/IC50 data.

Evidence Dimension	Availability of experimental co-crystal structure validation
Target Compound Data	Co-crystal structure available (PDB ID: 5ACK) — binding pose experimentally confirmed
Comparator Or Baseline	Multiple PIF-pocket ligands (e.g., PS48, RS2) lack publicly available co-crystal structures
Quantified Difference	Categorical difference: structurally validated binding mode vs. inferred binding mode
Conditions	X-ray crystallography; PDK1 kinase domain in complex with compound 4 bound to PIF-pocket

Why This Matters

For researchers conducting structure-activity relationship (SAR) studies, mutagenesis experiments, or computational docking validation, the availability of a co-crystal structure provides a definitive reference for interpreting experimental results and designing follow-up compounds, reducing ambiguity in binding mode assignment.

• [1] Rettenmaier TJ, Sadowsky JD, Thomsen ND, et al. Small-Molecule Allosteric Modulators of the Protein Kinase PDK1 from Structure-Based Docking. J Med Chem. 2015;58(18):7394-7409. (PDB ID: 5ACK - crystal structure of PDK1 in complex with compound 4). View Source
• [2] Xu X, Chen Y, Fu Q, et al. The chemical diversity and structure-based discovery of allosteric modulators for the PIF-pocket of protein kinase PDK1. J Enzyme Inhib Med Chem. 2019;34(1):361-374. Table 1 summarizes characterized PDK1 allosteric modulators and their structural validation status. View Source

Selectivity Data Gap: No Broad Kinase Profiling Available vs. ATP-Competitive Comparator Benchmarks

A critical evidence gap exists: PDK1 allosteric modulator 1 lacks published broad-panel kinase selectivity profiling data. In contrast, the ATP-competitive inhibitor GSK2334470 has been profiled against 93 protein kinases (including 13 AGC kinases), showing no suppression of activity at 500-fold higher concentrations than its IC50 [1]. Similarly, the allosteric activator PS-210 has been profiled against a panel of 120 kinases at 10 μM and demonstrated selectivity for PDK-1 [2]. No comparable selectivity data are publicly available for PDK1 allosteric modulator 1. This absence should inform procurement decisions for experiments where off-target activity must be controlled or quantified.

Evidence Dimension	Availability of broad-panel kinase selectivity profiling data
Target Compound Data	No published broad-panel kinase selectivity profiling data available
Comparator Or Baseline	GSK2334470: profiled against 93 kinases, no activity at 500× IC50; PS-210: selective over 120 kinases at 10 μM
Quantified Difference	Not quantifiable — data absence for target compound
Conditions	Kinase profiling panel assays

Why This Matters

For experiments where off-target kinase inhibition must be explicitly controlled or excluded (e.g., pathway-specific signaling studies, in vivo target validation), the absence of broad-panel selectivity data represents a limitation that should be weighed against the compound's structural validation advantages.

• [1] Najafov A, Sommer EM, Axten JM, et al. Characterization of GSK2334470, a novel and highly specific inhibitor of PDK1. Biochem J. 2011;433(2):357-369. doi:10.1042/BJ20101732 View Source
• [2] Busschots K, Lopez-Garcia LA, Lammi C, et al. Substrate-selective inhibition of protein kinase PDK1 by small compounds that bind to the PIF-pocket allosteric docking site. Chem Biol. 2012;19(9):1152-1163. doi:10.1016/j.chembiol.2012.07.017 View Source

PDK1 Allosteric Modulator 1 Applications

Structure-Guided Design and Docking Validation

Researchers conducting mutagenesis studies to validate PIF-pocket binding determinants or SAR campaigns to optimize allosteric modulator potency should prioritize PDK1 allosteric modulator 1. The availability of an experimentally solved co-crystal structure (PDB ID: 5ACK) [1] provides atomic-level coordinates for the compound bound to the PIF-pocket, enabling rational design of binding site mutants and structure-based optimization of analog libraries. This structural validation distinguishes the compound from PIF-pocket ligands lacking publicly available co-crystal structures [2].

SAR Probe Development and Scaffold Diversification

For experiments designed to dissect PDK1 signaling pathways where confounding effects from ATP-competitive kinase inhibition must be avoided, PDK1 allosteric modulator 1 offers a PIF-pocket binding mechanism topographically distinct from the conserved ATP-binding site. Systematic review-level analysis indicates that PIF-pocket-targeting allosteric modulators achieve higher selectivity and lower off-target liability compared to ATP-competitive inhibitors [3]. This mechanism-driven differentiation is critical for studies where ATP-competitive inhibition would introduce uncontrolled kinome-wide off-target effects [4].

Biophysical Binding Assays with Validated PIF-Pocket Ligand

Computational chemists and molecular modelers validating docking algorithms or conducting molecular dynamics simulations of PDK1 allosteric regulation should utilize PDK1 allosteric modulator 1 as a reference ligand. The compound was originally identified through virtual screening against an ensemble of PDK1 structures and comparative models, and its binding pose was subsequently confirmed by X-ray crystallography [5]. This makes the compound uniquely suitable for benchmarking computational methods against experimentally validated ground truth.

Benchmarking PIF-Pocket Binding in Biochemical Assays

In biochemical assays requiring a well-characterized PIF-pocket ligand with a defined binding constant, PDK1 allosteric modulator 1 provides a Kd of 8 μM determined by isothermal titration calorimetry [6]. This moderate binding affinity positions the compound as a useful benchmark for comparing novel PIF-pocket ligands, with the understanding that its selectivity profile across the broader kinome remains uncharacterized relative to comprehensively profiled comparators such as PS-210 [7].

Application

Selection Property

Validation Focus

Structure‑guided design and docking validation

Crystallographically reported PIF‑pocket binding mode

Docking pose validation; pharmacophore development

SAR probe and scaffold diversification

Structurally divergent benzimidazole‑acetic acid chemotype

Scaffold‑hopping campaigns; orthogonal IP positioning

Biophysical binding assay reference

Reported moderate affinity and co‑crystal structure context

Positive control for SPR, ITC, or thermal shift assays

• [1] Rettenmaier TJ, Sadowsky JD, Thomsen ND, et al. Small-Molecule Allosteric Modulators of the Protein Kinase PDK1 from Structure-Based Docking. J Med Chem. 2015;58(18):7394-7409. (PDB ID: 5ACK). View Source
• [2] Xu X, Chen Y, Fu Q, et al. The chemical diversity and structure-based discovery of allosteric modulators for the PIF-pocket of protein kinase PDK1. J Enzyme Inhib Med Chem. 2019;34(1):361-374. View Source
• [3] Xu X, Chen Y, Fu Q, et al. The chemical diversity and structure-based discovery of allosteric modulators for the PIF-pocket of protein kinase PDK1. J Enzyme Inhib Med Chem. 2019;34(1):361-374. View Source
• [4] Fu Y, Zhu Y, Zhou X, et al. Rational design of next-generation PDK1 modulators: Addressing selectivity and resistance through molecular insights — A medicinal chemistry perspective. Bioorg Chem. 2025;167:109239. View Source
• [5] Rettenmaier TJ, Sadowsky JD, Thomsen ND, et al. Small-Molecule Allosteric Modulators of the Protein Kinase PDK1 from Structure-Based Docking. J Med Chem. 2015;58(18):7394-7409. View Source
• [6] Engel M, Hindie V, Lopez-Garcia LA, et al. Allosteric activation of the protein kinase PDK1 with low molecular weight compounds. EMBO J. 2006;25(23):5469-5480. View Source
• [7] Busschots K, Lopez-Garcia LA, Lammi C, et al. Substrate-selective inhibition of protein kinase PDK1 by small compounds that bind to the PIF-pocket allosteric docking site. Chem Biol. 2012;19(9):1152-1163. View Source